5-Desfluoro voriconazole, (+/-)-
5-Desfluoro voriconazole, (+/-)-
Brand Name:
Vulcanchem
CAS No.:
182369-73-9
VCID:
VC0135084
InChI:
InChI=1S/C16H15F2N5O/c1-11(15-4-5-19-8-21-15)16(24,7-23-10-20-9-22-23)13-3-2-12(17)6-14(13)18/h2-6,8-11,24H,7H2,1H3/t11-,16+/m0/s1
SMILES:
CC(C1=NC=NC=C1)C(CN2C=NC=N2)(C3=C(C=C(C=C3)F)F)O
Molecular Formula:
C₁₆H₁₅F₂N₅O
Molecular Weight:
331.32 g/mol
5-Desfluoro voriconazole, (+/-)-
CAS No.: 182369-73-9
Reference Standards
VCID: VC0135084
Molecular Formula: C₁₆H₁₅F₂N₅O
Molecular Weight: 331.32 g/mol
| CAS No. | 182369-73-9 |
|---|---|
| Product Name | 5-Desfluoro voriconazole, (+/-)- |
| Molecular Formula | C₁₆H₁₅F₂N₅O |
| Molecular Weight | 331.32 g/mol |
| IUPAC Name | (2R,3S)-2-(2,4-difluorophenyl)-3-pyrimidin-4-yl-1-(1,2,4-triazol-1-yl)butan-2-ol |
| Standard InChI | InChI=1S/C16H15F2N5O/c1-11(15-4-5-19-8-21-15)16(24,7-23-10-20-9-22-23)13-3-2-12(17)6-14(13)18/h2-6,8-11,24H,7H2,1H3/t11-,16+/m0/s1 |
| Standard InChIKey | ZVQLILUCRUIFNH-MEDUHNTESA-N |
| Isomeric SMILES | C[C@@H](C1=NC=NC=C1)[C@](CN2C=NC=N2)(C3=C(C=C(C=C3)F)F)O |
| SMILES | CC(C1=NC=NC=C1)C(CN2C=NC=N2)(C3=C(C=C(C=C3)F)F)O |
| Canonical SMILES | CC(C1=NC=NC=C1)C(CN2C=NC=N2)(C3=C(C=C(C=C3)F)F)O |
| Synonyms | (R*,S*)-α-(2,4-Difluorophenyl)-β-methyl-α-(1H-1,2,4-triazol-1-ylmethyl)-4-pyrimidineethanol; (+/-)-Desmonofluono Voriconazole; |
| PubChem Compound | 22844239 |
| Last Modified | Nov 11 2021 |
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